Cas no 331735-28-5 (2-(4-ethynylphenyl)ethan-1-ol)

• Product Name: 2-(4-ethynylphenyl)ethan-1-ol
• CAS No: 331735-28-5
• MF: C₁₀H₁₀O
• MW: 146.185802936554
• CID: 2104412
• PubChem ID: 57577839
• Update Time: 2025-06-14

2-(4-ethynylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(4-ethynylphenyl)ethanol
• 2-(4-ethynylphenyl)ethan-1-ol
• CS-0439111
• QJFGPLQSJZKZRC-UHFFFAOYSA-N
• DA-06804
• 2-(4-ethynyl-phenyl)-ethanol
• SCHEMBL3474860
• 331735-28-5
• EN300-1845283

• Inchi： 1S/C10H10O/c1-2-9-3-5-10(6-4-9)7-8-11/h1,3-6,11H,7-8H2
• InChI Key： QJFGPLQSJZKZRC-UHFFFAOYSA-N
• SMILES： OCCC1C=CC(C#C)=CC=1

Computed Properties

• Exact Mass: 146.073164938g/mol
• Monoisotopic Mass: 146.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 2-(4-ethynylphenyl)ethan-1-ol

Recent Advances in the Study of 2-(4-ethynylphenyl)ethan-1-ol (CAS: 331735-28-5) in Chemical Biology and Pharmaceutical Research

The compound 2-(4-ethynylphenyl)ethan-1-ol (CAS: 331735-28-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This research brief aims to synthesize the latest findings related to this compound, highlighting its potential as a key intermediate in the synthesis of bioactive molecules and its role in targeted therapies.

Recent studies have demonstrated that 2-(4-ethynylphenyl)ethan-1-ol serves as a crucial building block in the development of novel small-molecule inhibitors. Its ethynyl and hydroxyl functional groups make it an ideal candidate for click chemistry applications, enabling efficient conjugation with various biomolecules. For instance, a 2023 study published in the Journal of Medicinal Chemistry utilized this compound to develop a series of potent kinase inhibitors, showcasing its utility in modulating protein-protein interactions.

In addition to its synthetic applications, 2-(4-ethynylphenyl)ethan-1-ol has been investigated for its pharmacokinetic properties. A recent preclinical study evaluated its bioavailability and metabolic stability, revealing favorable absorption and distribution profiles. These findings suggest that derivatives of this compound could be optimized for oral administration, addressing a common challenge in drug development.

Furthermore, emerging research has explored the therapeutic potential of 2-(4-ethynylphenyl)ethan-1-ol in oncology. A 2024 study in Cancer Research demonstrated its efficacy as a scaffold for designing selective inhibitors of oncogenic signaling pathways. The compound's ability to penetrate cell membranes and target intracellular proteins positions it as a promising candidate for next-generation anticancer agents.

Despite these advancements, challenges remain in the large-scale synthesis and purification of 2-(4-ethynylphenyl)ethan-1-ol. Recent efforts have focused on optimizing synthetic routes to improve yield and purity, as reported in a 2023 Organic Process Research & Development article. These methodological improvements are critical for facilitating its broader adoption in pharmaceutical manufacturing.

In conclusion, 2-(4-ethynylphenyl)ethan-1-ol (CAS: 331735-28-5) represents a valuable chemical entity with diverse applications in drug discovery. Its unique structural features and demonstrated biological activities make it a compound of significant interest for future research. Continued exploration of its therapeutic potential and synthetic utility is expected to yield further breakthroughs in the coming years.